Cas no 130185-03-4 (2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)-)
2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)-
- 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (3R)-
- 130185-03-4
- (3R)-3-(Hydroxymethyl)oxolan-2-one
-
- Inchi: 1S/C5H8O3/c6-3-4-1-2-8-5(4)7/h4,6H,1-3H2/t4-/m1/s1
- InChI Key: SQGFUXSRIIEVCU-SCSAIBSYSA-N
- SMILES: O1CC[C@H](CO)C1=O
Computed Properties
- Exact Mass: 116.047344113Da
- Monoisotopic Mass: 116.047344113Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.5Ų
2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570289-100mg |
(R)-3-(hydroxymethyl)dihydrofuran-2(3H)-one |
130185-03-4 | 98% | 100mg |
¥5757.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570289-250mg |
(R)-3-(hydroxymethyl)dihydrofuran-2(3H)-one |
130185-03-4 | 98% | 250mg |
¥6902.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570289-500mg |
(R)-3-(hydroxymethyl)dihydrofuran-2(3H)-one |
130185-03-4 | 98% | 500mg |
¥9980.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1570289-1g |
(R)-3-(hydroxymethyl)dihydrofuran-2(3H)-one |
130185-03-4 | 98% | 1g |
¥13442.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1353-100.0mg |
(3R)-3-(hydroxymethyl)oxolan-2-one |
130185-03-4 | 95% | 100.0mg |
¥1445.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1353-250.0mg |
(3R)-3-(hydroxymethyl)oxolan-2-one |
130185-03-4 | 95% | 250.0mg |
¥2310.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1353-500.0mg |
(3R)-3-(hydroxymethyl)oxolan-2-one |
130185-03-4 | 95% | 500.0mg |
¥3840.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1353-1.0g |
(3R)-3-(hydroxymethyl)oxolan-2-one |
130185-03-4 | 95% | 1.0g |
¥5762.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1353-5.0g |
(3R)-3-(hydroxymethyl)oxolan-2-one |
130185-03-4 | 95% | 5.0g |
¥17285.0000 | 2025-04-12 |
2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)-
Introduction to 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- (CAS No. 130185-03-4) and Its Emerging Applications in Chemical Biology
2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)-, identified by the Chemical Abstracts Service Number (CAS No.) 130185-03-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the class of dihydrofuranones, which are known for their diverse pharmacological properties and biological activities. The presence of a (R)-configuration at the chiral center further enhances its synthetic and functional significance, making it a valuable scaffold for developing novel therapeutic agents.
The molecular structure of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- features a furanone core with a hydroxymethyl substituent at the 3-position and a hydrogen atom at the 2-position, contributing to its unique reactivity and biological interactions. This configuration allows for versatile modifications, enabling chemists to explore its potential in various biochemical pathways. Recent studies have highlighted its role as a key intermediate in synthesizing bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents.
In recent years, researchers have been increasingly interested in leveraging the chiral properties of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- to develop enantiomerically pure compounds with enhanced pharmacological efficacy. The (R)-configuration is particularly noteworthy because it can significantly influence the binding affinity and metabolic stability of drug candidates. For instance, studies have demonstrated that enantiomerically pure forms of this compound exhibit superior bioavailability and reduced side effects compared to their racemic counterparts. This has opened up new avenues for designing more effective and safer pharmaceuticals.
One of the most compelling aspects of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- is its potential application in modulating biological pathways associated with diseases such as cancer, neurodegeneration, and metabolic disorders. The furanone moiety is known to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. The hydroxymethyl group further enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it an ideal candidate for structure-based drug design.
Recent advances in computational chemistry have enabled researchers to predict the binding modes of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- with high precision. These computational studies have revealed that the compound can effectively bind to enzymes involved in inflammation and oxidative stress pathways. This has led to the development of novel inhibitors based on this scaffold that show promising results in preclinical trials. For example, derivatives of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- have been found to inhibit lipoxygenases and cyclooxygenases, which are key enzymes in the production of pro-inflammatory mediators.
The synthesis of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)- has also seen significant advancements due to its importance in drug development. Modern synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly useful in achieving the desired (R) configuration. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.
The versatility of 2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R) as a building block for drug discovery has been further underscored by its incorporation into various lead compounds. Researchers have successfully incorporated this scaffold into molecules targeting different therapeutic areas. For instance, derivatives thereof have shown promise as antiviral agents by interfering with viral replication mechanisms. Additionally, studies have explored its potential as an antioxidant agent due to its ability to scavenge reactive oxygen species.
The future prospects for 2(3H-Furanone dihydro-3(hydroxymethyl), R) are vast and exciting. As our understanding of biological pathways continues to grow, so does the demand for innovative compounds like this one. Ongoing research aims to uncover new applications for this molecule by exploring its interactions with different biological targets. Furthermore, efforts are underway to optimize synthetic routes for large-scale production while maintaining high enantiomeric purity.
In conclusion, 2(3H-Furanone dihydro-3(hydroxymethyl), R) is a remarkable compound with significant potential in chemical biology and drug discovery. Its unique structural features, CAS No. 130185-03-4,and chiral configuration make it an invaluable tool for developing novel therapeutic agents. With continued research and innovation, this molecule is poised to play a crucial role in addressing some of today's most pressing medical challenges.
130185-03-4 (2(3H)-Furanone, dihydro-3-(hydroxymethyl)-, (R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)